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Compound of Interest

Compound Name: p-Tolyl octanoate

Cat. No.: B1582236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
p-Tolyl octanoate (CAS No. 59558-23-5), also known as p-cresyl octanoate, is an aromatic

ester valued in the fragrance industry for its complex olfactory profile. This technical guide

provides a comprehensive overview of its chemical and physical properties, synthesis,

analytical methods, olfactory characteristics, and safety data, compiled to support research and

development activities.

Chemical and Physical Properties
p-Tolyl octanoate is a colorless oily liquid.[1] It is characterized by the chemical and physical

properties summarized in the table below.
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Property Value Reference

Molecular Formula C₁₅H₂₂O₂ [2]

Molecular Weight 234.33 g/mol [2]

CAS Number 59558-23-5 [2]

Appearance Colorless oily liquid [1]

Boiling Point 314.44 °C (EPI Suite) [2]

Flash Point
>93 °C (Globally Harmonized

System)
[2]

Melting Point 68.43 °C (EPI Suite) [2]

Water Solubility 1.313 mg/L (EPI Suite) [2]

Specific Gravity 0.957 [2]

Solubility
Soluble in alcohol and oils;

almost insoluble in water.
[1]

Synthesis and Manufacturing
The primary method for synthesizing p-tolyl octanoate is through the direct esterification of p-

cresol and octanoic acid. This reaction is typically catalyzed by an acid.

Experimental Protocol: Acid-Catalyzed Esterification
A representative protocol for the synthesis of a similar ester, octyl octanoate, using a strong

acid catalyst is detailed below. This can be adapted for the synthesis of p-tolyl octanoate.

Materials:

p-Cresol

Octanoic acid

Concentrated sulfuric acid (catalyst)
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Toluene (azeotropic solvent)

Saturated sodium bicarbonate solution

Water

Brine

Anhydrous sodium sulfate

Equipment:

Round-bottom flask

Reflux condenser

Dean-Stark trap

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

trap, combine octanoic acid, a molar excess of p-cresol, and toluene.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction

mixture with constant stirring.

Reaction: Heat the mixture to reflux (approximately 110-120°C). The water formed during the

reaction is collected in the Dean-Stark trap. Monitor the reaction progress using thin-layer

chromatography (TLC) or gas chromatography (GC). The reaction is typically complete

within 2-4 hours.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/pdf/Economic_Showdown_Synthesizing_Octyl_Octanoate_for_Research_and_Development.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up: After cooling to room temperature, carefully neutralize the reaction mixture with a

saturated solution of sodium bicarbonate.

Extraction: Transfer the mixture to a separatory funnel and wash sequentially with water and

brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure using a rotary evaporator. The crude p-tolyl octanoate can be

further purified by vacuum distillation.[1]

Reaction Work-up Purification

p-Cresol + Octanoic Acid + Toluene H₂SO₄ Reflux with Dean-Stark Trap Neutralize with NaHCO₃ Wash with Water & Brine Dry with Na₂SO₄ Rotary Evaporation Vacuum Distillation Pure p-Tolyl Octanoate

Click to download full resolution via product page

Figure 1. Synthesis workflow for p-tolyl octanoate.

Olfactory Profile and Applications in Fragrance
p-Tolyl octanoate possesses a distinct floral and somewhat indolic, Narcisse-like odor with

soft and oily-herbaceous undertones, and exhibits good tenacity.[1] It is a valuable ingredient in

floral perfume bases, particularly where green-herbaceous and mild oily notes are desired to

complement the primary floral scents. It blends well with indole and is used in bases for rose,

jasmine, lily, hyacinth, and narcissus fragrances. For optimal olfactory performance, it is crucial

that the ester is free from residual caprylic acid and cresol.

Analytical Methods
Gas chromatography-mass spectrometry (GC-MS) is the standard method for the identification

and purity assessment of p-tolyl octanoate.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis
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The following provides a general protocol for the GC-MS analysis of a fragrance compound like

p-tolyl octanoate.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for fragrance analysis (e.g., VF17ms or similar)

GC Conditions (Example):

Column: VF17ms (30 m, 0.25 mm ID, 0.25 µm film thickness)

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

Injection Volume: 1 µL

Injector Temperature: 250°C

Oven Temperature Program:

Initial temperature: 55°C, hold for 1 min

Ramp 1: 20°C/min to 130°C, hold for 2 min

Ramp 2: 5°C/min to 160°C

Ramp 3: 30°C/min to 300°C, hold for 5 min

Transfer Line Temperature: 280°C

MS Conditions:

Ionization Mode: Electron Ionization (EI)

Scan Range: m/z 40-400

Data Analysis: Identification of p-tolyl octanoate is achieved by comparing its retention time

and mass spectrum with that of a known standard. Purity is determined by the relative peak
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area.

Safety and Regulatory Information
The safety of p-tolyl octanoate as a fragrance ingredient has been assessed by the Research

Institute for Fragrance Materials (RIFM). The key findings are summarized below.

Endpoint Result Notes Reference

Genotoxicity

Does not present a

concern for

genotoxicity.

Based on a

BlueScreen assay and

read-across to p-tolyl

3-methylbutyrate.

[2]

Repeated Dose

Toxicity

Margin of Exposure

(MOE) is adequate.

Based on a read-

across to p-cresol

(NOAEL of 50

mg/kg/day).

[2]

Reproductive Toxicity
Margin of Exposure

(MOE) is adequate.

Based on a read-

across to p-cresol and

octanoic acid.

[2]

Developmental

Toxicity

Margin of Exposure

(MOE) is adequate.

Based on a read-

across to p-cresol

(NOAEL of 100

mg/kg/day).

[2]

Skin Sensitization

Not a concern for skin

sensitization under

declared use levels.

Exposure is below the

Dermal Sensitization

Threshold (DST).

[2]

Local Respiratory

Toxicity

Exposure is below the

Threshold of

Toxicological Concern

(TTC).

No NOAEC available. [2]

Experimental Protocol: BlueScreen Assay for
Genotoxicity
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The BlueScreen assay is a human cell-based assay that measures both genotoxicity and

cytotoxicity.

Cell Line: Human-derived cell line (e.g., genetically engineered p53-competent human

lymphoblastoid cell line).

Methodology Overview:

Cells are exposed to various concentrations of the test substance (p-tolyl octanoate) with

and without metabolic activation (S9 fraction).

Cytotoxicity Assessment: Relative cell density is measured to determine the cytotoxic effects.

A result of <80% relative cell density is considered positive for cytotoxicity.

Genotoxicity Assessment: Genotoxicity is evaluated by measuring the induction of a reporter

gene (e.g., GADD45a) which is upregulated in response to DNA damage.

In the case of p-tolyl octanoate, it was found to be positive for cytotoxicity without metabolic

activation, negative for cytotoxicity with metabolic activation, and negative for genotoxicity

with and without metabolic activation.[2]
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Data Gathering & In Silico Analysis

Toxicological Testing

Risk Assessment

Review Existing Data on p-Tolyl Octanoate

In Silico Evaluation (QSAR, Metabolism Prediction)

Identify Read-Across Analogs
(p-tolyl 3-methylbutyrate, p-cresol, octanoic acid)

Genotoxicity Assessment
(e.g., BlueScreen Assay)

Repeated Dose Toxicity
(Read-across from p-cresol)

Reproductive Toxicity
(Read-across from p-cresol & octanoic acid)

Aggregate Exposure Assessment

Dermal Sensitization

Calculate Margin of Exposure (MOE)

Safety Conclusion

Click to download full resolution via product page

Figure 2. RIFM safety assessment workflow.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1582236?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


p-Tolyl octanoate is a well-characterized fragrance ingredient with a desirable olfactory profile

for floral compositions. Its synthesis via acid-catalyzed esterification is a standard and scalable

process. The safety of p-tolyl octanoate for use in fragrance applications is supported by a

comprehensive safety assessment conducted by RIFM, which includes in vitro testing and

read-across from structurally similar compounds. This technical guide provides researchers

and developers with the foundational information needed for the informed use of p-tolyl
octanoate in fragrance formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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